Cas no 2229546-14-7 (1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol)

1-(5-Chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol is a specialized cyclopropane derivative featuring a chlorofuran moiety, offering unique reactivity and structural properties for synthetic applications. Its fused furan and cyclopropane rings provide steric and electronic modulation, making it a valuable intermediate in pharmaceutical and agrochemical research. The chlorofuran group enhances electrophilic substitution potential, while the hydroxymethyl functionality allows for further derivatization. The compound’s rigid cyclopropane core contributes to stability and controlled stereochemistry, advantageous for designing bioactive molecules. Suitable for cross-coupling reactions and functional group transformations, it serves as a versatile building block in heterocyclic chemistry and drug discovery.
1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol structure
2229546-14-7 structure
Product Name:1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol
CAS No:2229546-14-7
MF:C10H13ClO2
MW:200.662022352219
CID:5958425
PubChem ID:165636869
Update Time:2025-06-09

1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol
    • 2229546-14-7
    • EN300-1978487
    • [1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropyl]methanol
    • Inchi: 1S/C10H13ClO2/c1-9(2)5-10(9,6-12)7-3-4-8(11)13-7/h3-4,12H,5-6H2,1-2H3
    • InChI Key: GNTHXQYPFAWZOL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2(CO)CC2(C)C)O1

Computed Properties

  • Exact Mass: 200.0604073g/mol
  • Monoisotopic Mass: 200.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.4Ų

1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol Pricemore >>

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Additional information on 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229546-14-7)

The compound 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229546-14-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cyclopropylmethanol derivative features a chlorofuran moiety, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility in synthetic chemistry and material science.

One of the key reasons behind the growing interest in 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol is its role as an intermediate in the synthesis of more complex molecules. The presence of both a furan ring and a cyclopropane structure makes it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials. Its CAS No. 2229546-14-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

In the context of current trends, sustainability and green chemistry are hot topics in the scientific community. The synthesis and application of 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol align with these themes, as researchers explore eco-friendly methods to produce and utilize this compound. Questions such as "How can chlorofuran derivatives be synthesized sustainably?" or "What are the industrial applications of cyclopropylmethanol compounds?" are commonly encountered in search engines, indicating a strong public and professional interest.

From a structural perspective, the 2,2-dimethylcyclopropyl group in this compound introduces steric hindrance, which can influence reactivity and selectivity in chemical reactions. This feature is particularly valuable in catalytic processes and drug design, where precise molecular interactions are critical. The 5-chlorofuran-2-yl moiety further enhances the compound's utility by providing a reactive site for further functionalization.

The physicochemical properties of 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol are also a subject of interest. Its solubility, stability, and reactivity under various conditions are key factors that determine its applicability. For instance, its potential use in polymer chemistry or as a ligand in coordination chemistry is often explored. The compound's CAS No. 2229546-14-7 serves as a unique identifier in patents and research papers, ensuring accurate referencing across studies.

Another area where this compound shines is in the development of novel materials. The combination of a furan ring and a cyclopropane structure offers unique electronic and mechanical properties, making it a candidate for advanced coatings, adhesives, or even electronic components. Researchers are actively investigating how these attributes can be harnessed for next-generation technologies.

In summary, 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229546-14-7) is a multifaceted compound with broad potential across multiple disciplines. Its structural complexity and functional groups make it a valuable asset in synthetic chemistry, material science, and beyond. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in future innovations.

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